3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• IUPAC Name: 3-azido-1,3,4,5-tetrahydro-1-benzazepin-2-one
• InChI: InChI=1S/C10H10N4O/c11-14-13-9-6-5-7-3-1-2-4-8(7)12-10(9)15/h1-4,9H,5-6H2,(H,12,15)
• InChI Key: PDFYKDYEFKYENU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=O)C1N=[N+]=[N-]
• Molecular Formula: C10H10N4O
• DSSTOX Substance ID: DTXSID00448802
• Molecular Weight: 202.21 g/mol
• CAS RN: 86499-24-3

Description

“3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine” is a chemical compound with the molecular formula C10H10N4O. It is used for experimental and research purposes.

Molecular Structure Analysis

The molecular structure of “3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine” consists of 10 carbon atoms, 10 hydrogen atoms, 4 nitrogen atoms, and 1 oxygen atom. The exact mass is 202.08500.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine” include a molecular weight of 202.21300. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Medicinal Chemistry

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Fluorescent Probes

. These probes could be used in various fields, such as biochemistry and molecular biology, to study the structure and function of biological systems.

Structural Units of Polymers

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Synthesis of Heterocycles

. Heterocycles are a class of organic compounds that contain a ring structure made up of at least two different elements. .

Energetic Ionic Compounds

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Inhibitors

The compound could be used in the development of inhibitors for various proteins. .

Safety and Hazards

The safety and hazards associated with “3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine” are not clearly defined in the literature. It is recommended to handle this compound with care and use appropriate safety measures.

Synthesis routes and methods I

Procedure details

A solution of 3-chloro-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one (15.9 g, 0.08 mol) and sodium azide (6.36 g, 0.10 mol) in dimethylsulfoxide (320 ml) was maintained at 80° C. under an atmosphere of nitrogen for 3 hours. At this time, the IR spectrum of an aliquot showed a strong peak at 2150 cm-1 characteristic of the azide group. The reaction mixture was poured into 1000 ml of ice/water and the suspension was stirred for 30 min. The solid was filtered off, washed with water (250 ml) and dried to give 3-azido-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one, m.p. 142°-5°.

Synthesis routes and methods II

Procedure details

In U.S. Pat. No. 4,873,235, W. H. Parsons et al. describes the synthesis of 3-amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one by reacting 3-bromo-1,3,4,5-tetrahydro-benzo[b]azepin-2-one, which is synthesized by bromination of 1-tetralone, followed by reaction with sodium azide to form 3-azido-1,3,4,5-tetrahydro-benzo[b]azepin-2-one. Subsequent hydrogenation of the azido group e.g. by reaction with sodium cyanoborohydride or in the presence of hydrogen on a suitable catalyst leads to 3-amino-1,3,4,5-tetrahydro-benzo[b]azepin-2-one.

Synthesis routes and methods III

Procedure details

To a solution of 36.7 g (128 mmol) of 3-Iodo-2,3,4,5-tetrahydro-1H-[1]-benzazapin-2-one in 200 mL of dimethylformamide was added 9.97 g (153 mmol) of sodium azide. After 3 h, the mixture was poured into 800 mL of ice water and the precipitate collected on a filter. After washing the solid successively with water, 3% aqueous sodium bisulfite, and water, the product was dried under vacuum to give 21.5 g (83%) of a tan powder. 1H NMR (300 MHz, CDCl3) d 8.91 (1H, bs), 7.4-7.0 (4H, m), 3.89 (1H, t, J=9 Hz), 2.97 (1H, m), 2.73 (1H, m), 2.52 (1H, m), 2.32 (1H, m).